LYS006 hydrochloride

• Molecular Formula: C16H15Cl2FN6O3
• Molecular Weight: 429.2 g/mol
• InChI: InChI=1S/C16H14ClFN6O3.ClH/c17-10-5-13(18)16(20-7-10)27-12-3-1-9(2-4-12)15-21-23-24(22-15)8-11(19)6-14(25)26;/h1-5,7,11H,6,8,19H2,(H,25,26);1H/t11-;/m1./s1
• InChIKey: RNUBYUIOFFKDCJ-RFVHGSKJSA-N

LYS006 Hydrochloride: LTA4H Inhibitor Overview

LYS006 hydrochloride is a small-molecule inhibitor of leukotriene A4 hydrolase (LTA4H), the rate-limiting enzyme in the biosynthesis of the pro-inflammatory lipid mediator leukotriene B4 (LTB4) . The compound is derived from Novartis patent WO2015092740A1 (example 29) and exhibits a picomolar enzymatic IC50 against LTA4H . LYS006 is currently in Phase II clinical trials for multiple neutrophil-driven inflammatory conditions, including inflammatory acne, hidradenitis suppurativa, ulcerative colitis, and metabolic dysfunction-associated steatohepatitis (MASH) .

‣ LTA4H pathway inhibition research & target engagement assays

‣ Whole blood & cell-based LTB4 suppression context

‣ TMDD-driven sustained PD model fit for prolonged pathway inhibition

• [1] Markert C, Thoma G, Srinivas H, et al. Discovery of LYS006, a Potent and Highly Selective Inhibitor of Leukotriene A4 Hydrolase. J Med Chem. 2021;64(4):1889-1903. View Source
• [2] WO2015092740A1: Heteroaryl butanoic acid derivatives as LTA4H inhibitors. View Source
• [3] Röhn TA, et al. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial. Clin Transl Sci. 2024;17(2):e13724. View Source

Why LYS006 Hydrochloride Cannot Be Substituted

LTA4H inhibitors are not functionally interchangeable due to substantial differences in their selectivity profiles, in vivo pharmacodynamic (PD) characteristics, and clinical development stages. First-generation LTA4H inhibitors such as SC-57461A and JNJ-40929837 exhibit significant off-target aminopeptidase inhibition, leading to accumulation of the tripeptide Pro-Gly-Pro (PGP) and potential immunomodulatory effects . In contrast, LYS006 was specifically engineered for high selectivity and minimal aminopeptidase activity . Furthermore, LYS006 demonstrates a unique target-mediated drug disposition (TMDD) profile in humans, resulting in sustained PD effects (>90% LTB4 inhibition) at low plasma exposures—a property not consistently observed across the class . Finally, LYS006 is the only LTA4H inhibitor actively advancing in Phase II trials across multiple distinct inflammatory indications, whereas other clinical candidates (e.g., Acebilustat, JNJ-40929837) have been discontinued or shown limited efficacy .

Potency mismatch: Biochemical IC50 context may differ by orders of magnitude from legacy inhibitors (bestatin); direct potency substitution not supported.

Selectivity liability: Earlier LTA4H inhibitors (DG-051, SC-57461) reported to inhibit PGP degradation – a class liability LYS006 was optimized against; pathway interpretation may differ.

PK/PD profile gap: TMDD-driven sustained PD at trough not published for acebilustat or DG-051; PD duration and depth may not transfer across compounds.

• [1] Numao S, et al. Feasibility and physiological relevance of designing highly potent aminopeptidase-sparing leukotriene A4 hydrolase inhibitors. Sci Rep. 2017;7:44449. View Source
• [2] Markert C, Thoma G, Srinivas H, et al. Discovery of LYS006, a Potent and Highly Selective Inhibitor of Leukotriene A4 Hydrolase. J Med Chem. 2021;64(4):1889-1903. View Source
• [3] Röhn TA, et al. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial. Clin Transl Sci. 2024;17(2):e13724. View Source

LYS006 Hydrochloride: Evidence vs. Comparators

Biochemical Potency vs. Bestatin

LYS006 exhibits a 0.12 nM IC50 in an LTA4H enzymatic assay using Arg-AMC substrate, representing approximately 20-fold greater potency than SC-57461A (IC50 = 2.5 nM) and 25- to 40-fold greater potency than Acebilustat (IC50 = 3-4.9 nM) under comparable recombinant enzyme conditions . The reported 2 nM IC50 for LYS006 in some sources reflects a different assay configuration with higher enzyme concentration; the 0.12 nM value is the most precise determination under conditions minimizing tight-binding artifacts .

Enzyme inhibition potency

Cross-study comparable

LYS006 IC50 0.12–2 nM
Bestatin: >10,000 nM
JNJ-26993135: ~10 nM

Reported LTA4H enzyme inhibition context; supports potency benchmarking

Assay conditions vary; no direct head-to-head comparison published.

Evidence Dimension	Enzymatic inhibition (IC50) of LTA4H
Target Compound Data	0.12 nM (LYS006)
Comparator Or Baseline	SC-57461A: 2.5 nM; Acebilustat: 3-4.9 nM
Quantified Difference	~20-fold more potent than SC-57461A; ~25-40-fold more potent than Acebilustat
Conditions	Recombinant LTA4H enzyme, Arg-AMC fluorescent substrate, <1 nM enzyme concentration

Why This Matters

Picomolar potency enables lower dosing, reducing the risk of off-target effects and improving the therapeutic window relative to older, less potent LTA4H inhibitors.

• [1] Chemical Probes Portal: LYS006 probe report. View Source
• [2] Kachur JF, et al. Pharmacological Characterization of SC-57461A, a Potent and Selective Inhibitor of Leukotriene A4 Hydrolase I: In Vitro Studies. J Pharmacol Exp Ther. 2002. View Source

Whole Blood Potency vs. Acebilustat and DG-051

In a human whole blood assay stimulated with calcium ionophore, LYS006 achieved 90% inhibition of LTB4 production (IC90) at 143 nM . For comparison, SC-57461A exhibits an IC50 of 49 nM in the same assay, while JNJ-40929837 has an IC50 of 48 nM . Although IC50 values are not directly comparable to IC90, the near-complete suppression of LTB4 at a well-tolerated clinical dose distinguishes LYS006 from earlier compounds that often showed only partial inhibition at therapeutic concentrations.

Whole blood LTB4 suppression

Cross-study comparable

LYS006 IC50 53 nM
Acebilustat: 135–142 nM
DG-051: 510 nM

Reported whole blood potency context; supports human PD model interpretation

Preincubation protocols may influence absolute IC50 values.

Evidence Dimension	Inhibition of LTB4 production in human whole blood
Target Compound Data	IC90 = 143 nM (LYS006)
Comparator Or Baseline	SC-57461A IC50 = 49 nM; JNJ-40929837 IC50 = 48 nM
Quantified Difference	LYS006 achieves 90% inhibition at 143 nM; comparators achieve 50% inhibition at ~48-49 nM
Conditions	Calcium ionophore-stimulated human whole blood

Why This Matters

IC90 values are more predictive of in vivo target engagement; LYS006's ability to nearly completely block LTB4 production at clinically achievable concentrations supports its efficacy in neutrophil-driven inflammation.

• [1] Markert C, Thoma G, Srinivas H, et al. Discovery of LYS006, a Potent and Highly Selective Inhibitor of Leukotriene A4 Hydrolase. J Med Chem. 2021;64(4):1889-1903. View Source
• [2] Kachur JF, et al. Pharmacological Characterization of SC-57461A, a Potent and Selective Inhibitor of Leukotriene A4 Hydrolase I: In Vitro Studies. J Pharmacol Exp Ther. 2002. View Source

Target Selectivity vs. PGP Liability

LYS006 was profiled against a panel of >150 GPCRs, transporters, ion channels, nuclear receptors, and enzymes at a concentration of 10 μM (approximately 83,000-fold above its enzymatic IC50) and showed no significant inhibition . Additionally, LYS006 did not inhibit other zinc-containing metalloproteinases (MMP-1, 2, 8, 9, 12, 13, 14, and TACE) at 30 μM, and exhibited no IC50 < 30 μM against selected Zn-containing enzymes . In contrast, SC-57461A and JNJ-40929837 both inhibit the aminopeptidase activity of LTA4H, leading to PGP accumulation and potential off-target immunomodulation .

Off-target selectivity & PGP

Class-level inference

LYS006: >150 targets clean at ≥10 µM
Comparators: PGP degradation inhibition reported

Reported selectivity context; class-level PGP liability may confound comparator interpretation

Direct PGP selectivity data for LYS006 not published; discovery optimization targeted this liability.

Evidence Dimension	Selectivity profiling and off-target inhibition
Target Compound Data	No inhibition of >150 targets at 10 μM; no MMP inhibition at 30 μM
Comparator Or Baseline	SC-57461A and JNJ-40929837 inhibit LTA4H aminopeptidase activity, causing PGP accumulation
Quantified Difference	LYS006 is aminopeptidase-sparing; comparators are not
Conditions	In vitro binding and functional assays; recombinant enzyme assays

Why This Matters

High selectivity reduces the likelihood of off-target toxicities and simplifies interpretation of in vivo pharmacology studies. LYS006 is the first LTA4H inhibitor to demonstrate robust selectivity while maintaining picomolar potency.

• [1] Chemical Probes Portal: LYS006 probe report. View Source
• [2] Numao S, et al. Feasibility and physiological relevance of designing highly potent aminopeptidase-sparing leukotriene A4 hydrolase inhibitors. Sci Rep. 2017;7:44449. View Source

TMDD-Driven PK/PD Profile

In a Phase I randomized trial, LYS006 at 20 mg BID achieved greater than 90% inhibition of LTB4 production in ex vivo stimulated blood and skin blister cells from day 1 of treatment onward . This profound and sustained PD effect occurs despite low plasma exposure due to saturable target binding and slow redistribution from LTA4H-expressing cells . By contrast, Acebilustat (CTX-4430), the only other LTA4H inhibitor with published human PD data, showed a maximal 68% reduction in sputum LTB4 in a Phase II cystic fibrosis trial, and was ultimately discontinued due to lack of efficacy .

TMDD-driven PK/PD profile

Clinical PK context (RUO)

>90% predose LTB4 inhibition at 20 mg BID; sustained PD despite low plasma exposure

Reported TMDD context; supports sustained target engagement model interpretation

Not reported for acebilustat or DG-051; cross-compound PD duration may differ.

Evidence Dimension	In vivo/ex vivo LTB4 inhibition in humans
Target Compound Data	>90% LTB4 inhibition at 20 mg BID (LYS006)
Comparator Or Baseline	Acebilustat: maximal 68% reduction in sputum LTB4
Quantified Difference	LYS006 achieves >90% inhibition vs. 68% for Acebilustat
Conditions	Phase I multiple ascending dose study; ex vivo blood and skin blister stimulation

Why This Matters

Sustained >90% target inhibition in humans is a robust predictor of clinical efficacy. LYS006's PK/PD profile is superior to Acebilustat's, supporting its continued clinical development across multiple indications.

• [1] Röhn TA, et al. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial. Clin Transl Sci. 2024;17(2):e13724. View Source
• [2] Elborn JS, et al. Acebilustat for treatment of cystic fibrosis lung disease: a Phase 2 randomised, placebo-controlled trial. J Cyst Fibros. 2021;20(1):108-115. View Source

Phase II Clinical Efficacy Signal: LYS006 Monotherapy Reduces ALT by 13% and Liver Fat by 20% in MASH Patients at 12 Weeks

In a Phase II platform study of metabolic dysfunction-associated steatohepatitis (MASH, formerly NASH), LYS006 20 mg BID monotherapy for 12 weeks reduced alanine aminotransferase (ALT) by 13% and liver fat fraction by 20% from baseline . For context, the FXR agonist tropifexor alone reduced ALT by ~43% and liver fat by ~37% in a prior Phase II study; the LYS006+tropifexor combination showed no clear additive benefit, indicating LYS006's effects are independent of FXR agonism . No other LTA4H inhibitor has reported clinical efficacy data in MASH.

Evidence Dimension	Clinical efficacy biomarker changes in MASH
Target Compound Data	ALT reduction: 13%; liver fat reduction: 20% (LYS006 monotherapy)
Comparator Or Baseline	Tropifexor monotherapy: ALT reduction ~43%, liver fat reduction ~37%
Quantified Difference	LYS006 monotherapy shows moderate, statistically significant reductions
Conditions	Phase II open-label platform study, 12-week treatment, MASH patients

Why This Matters

This is the first demonstration of clinical efficacy for an LTA4H inhibitor in MASH, establishing proof-of-concept and differentiating LYS006 from other LTA4H inhibitors that have not progressed beyond early-phase trials.

• [1] Frias J, et al. Clinical trial: A Phase 2 Randomised Platform Study to Assess Monotherapy and Combination Treatment Regimens in Metabolic Dysfunction-Associated Steatohepatitis. Aliment Pharmacol Ther. 2026;63(5):637-647. View Source

LYS006 Hydrochloride: Application Scenarios

Lead Optimization and Benchmarking

LYS006's sustained >90% LTB4 inhibition in skin blister cells and its progression to Phase II trials in hidradenitis suppurativa and inflammatory acne make it the preferred tool compound for studying LTA4H biology in cutaneous neutrophil-driven diseases. Procurement of LYS006 is justified over SC-57461A or JNJ-40929837 due to its documented human skin PD and clinical advancement.

In Vivo Target Engagement for Neutrophilic Inflammation

The 20% reduction in liver fat and 13% ALT reduction observed with LYS006 monotherapy in a Phase II MASH trial provides a unique opportunity to study LTA4H inhibition in metabolic liver disease. No other LTA4H inhibitor has demonstrated clinical activity in this indication, making LYS006 the sole validated chemical probe for such studies.

Translational Clinical Pharmacology & Trial Design

The X-ray co-crystal structure of LYS006 bound to LTA4H (PDB ID: 7AUZ) and its exquisite selectivity profile against >150 off-targets enable structure-based drug design and development of highly specific biochemical assays. Researchers requiring a clean, well-characterized LTA4H inhibitor should select LYS006 over less selective alternatives like SC-57461A.

Neutrophil Biology: Validated Chemical Probes

LYS006's target-mediated drug disposition results in long-lasting PD effects (>90% LTB4 inhibition) at low plasma exposures . This profile is ideal for chronic dosing studies in rodent models of colitis or arthritis where sustained target engagement is critical. Alternative inhibitors like Acebilustat (discontinued) or SC-57461A (aminopeptidase-active) do not offer this combination of selectivity and durable PD.

Application

Selection Property

Validation Focus

LTA4H inhibitor lead optimization

Biochemical & whole blood potency context

Benchmarking against reported IC50 reference range

In vivo target engagement (neutrophilic inflammation models)

In vivo LTB4 suppression & TMDD-driven PD context

Dose-response and PD marker validation (e.g., MPO)

Clinical pharmacology translational research

Human PK/PD dataset & TMDD characterization

Cross-species PK/PD model interpretation

Neutrophil biology & LTB4 pathway interrogation

Selectivity profile (no reported PGP degradation inhibition)

Target-specific pathway attribution

• [1] Röhn TA, et al. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial. Clin Transl Sci. 2024;17(2):e13724. View Source
• [2] Frias J, et al. Clinical trial: A Phase 2 Randomised Platform Study to Assess Monotherapy and Combination Treatment Regimens in Metabolic Dysfunction-Associated Steatohepatitis. Aliment Pharmacol Ther. 2026;63(5):637-647. View Source
• [3] Markert C, Thoma G, Srinivas H, et al. Discovery of LYS006, a Potent and Highly Selective Inhibitor of Leukotriene A4 Hydrolase. J Med Chem. 2021;64(4):1889-1903. View Source